Cas no 501666-06-4 (Cyclohexanone, 3-(4-bromophenyl)-, (3R)-)

• Product Name: Cyclohexanone, 3-(4-bromophenyl)-, (3R)-
• CAS No: 501666-06-4
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 1566386
• PubChem ID: 60143893
• Update Time: 2025-04-21

Cyclohexanone, 3-(4-bromophenyl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-(4-bromophenyl)-, (3R)-
• (3R)-3-(4-bromophenyl)cyclohexan-1-one
• 501666-06-4
• DTXSID80733687

• Inchi： 1S/C12H13BrO/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h4-7,10H,1-3,8H2/t10-/m1/s1
• InChI Key： OWJFSGNEZCNGJL-SNVBAGLBSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H]1CC(CCC1)=O

Computed Properties

• Exact Mass: 252.01499
• Monoisotopic Mass: 252.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07